Telocinobufagin

• CAS No.: 472-26-4
• Product Name: Telocinobufagin
• Molecular Formula: C24H34O5
• Molecular Weight: 402.5 g/mol
• IUPAC Name: 5-[(3S,5S,8R,9S,10R,13R,14S,17R)-3,5,14-trihydroxy-10,13-dimethyl-2,3,4,6,7,8,9,11,12,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-17-yl]pyran-2-one
• Standard InChI: InChI=1S/C24H34O5/c1-21-9-5-16(25)13-23(21,27)11-7-19-18(21)6-10-22(2)17(8-12-24(19,22)28)15-3-4-20(26)29-14-15/h3-4,14,16-19,25,27-28H,5-13H2,1-2H3/t16-,17+,18-,19+,21+,22+,23-,24-/m0/s1
• Standard InChIKey: PBSOJKPTQWWJJD-ZBDZJSKLSA-N
• Isomeric SMILES: C[C@]12CC[C@@H](C[C@]1(CC[C@@H]3[C@@H]2CC[C@]4([C@@]3(CC[C@@H]4C5=COC(=O)C=C5)O)C)O)O
• SMILES: O=C(C=C1)OC=C1[C@H]2CC[C@]3(O)[C@]4([H])CC[C@]5(O)C[C@@H](O)CC[C@]5(C)[C@@]4([H])CC[C@]23C
• Canonical SMILES: CC12CCC(CC1(CCC3C2CCC4(C3(CCC4C5=COC(=O)C=C5)O)C)O)O
• Appearance: Solid powder
• Description: Telocinobufagin is a cardiotonic steroid that inhibits human kidney Na+/K+-ATPase.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Telocinobufagin; Telobufotoxin
• Reference: 1. Pavlovic, D. The role of cardiotonic steroids in the pathogenesis of cardiomyopathy in chronic kidney disease. Nephron Clin.Pract. 128(1-2), 11-21 (2014).; 2. Cunha Filho, G.A., Schwartz, C.A., Resck, I.S., et al. Antimicrobial activity of the bufadienolides marinobufagin and telocinobufagin isolated as major components from skin secretion of the toad Bufo rubescens. Toxicon. 45(6), 777-782 (2005).; 3. Touza, N.A., Pôças, E.S., Quintas, L.E.M., et al. Inhibitory effect of combinations of digoxin and endogenous cardiotonic steroids on Na+/K+-ATPase activity in human kidney membrane preparation. Life Sci. 88(1-2), 39-42 (2011).; 4. G.A., C.-F., Resck, I.S., Cavalcanti, B.C., et al. Cytotoxic profile of natural and some modified bufadienolides from toad Rhinella schneideri parotoid gland secretion. Toxicon. 56(3), 339-348 (2010).
• PubChem Compound: 259991
• Last Modified: Nov 11 2021